Cas no 749257-55-4 (3-chloro-5-(2-methoxyphenyl)pyridazine)

• Product Name: 3-chloro-5-(2-methoxyphenyl)pyridazine
• CAS No: 749257-55-4
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 4170532
• PubChem ID: 85991682
• Update Time: 2025-10-29

3-chloro-5-(2-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-5-(2-methoxyphenyl)-
• 3-chloro-5-(2-methoxyphenyl)pyridazine
• 749257-55-4
• SCHEMBL5918300
• EN300-1267144
• DA-41483

• Inchi： 1S/C11H9ClN2O/c1-15-10-5-3-2-4-9(10)8-6-11(12)14-13-7-8/h2-7H,1H3
• InChI Key： YDXICDCKRIJCQO-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=CC(C2=CC=CC=C2OC)=C1

Computed Properties

• Exact Mass: 220.0403406Da
• Monoisotopic Mass: 220.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Additional information on 3-chloro-5-(2-methoxyphenyl)pyridazine

Introduction to 3-chloro-5-(2-methoxyphenyl)pyridazine (CAS No. 749257-55-4)

3-chloro-5-(2-methoxyphenyl)pyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 749257-55-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and methoxy substituents on the pyridazine ring imparts distinct reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural framework of 3-chloro-5-(2-methoxyphenyl)pyridazine consists of a pyridazine core substituted at the 3-position with a chlorine atom and at the 5-position with a 2-methoxyphenyl group. This arrangement creates a balance of electronic and steric effects that can influence its interactions with biological targets. The chloro group, in particular, is known to enhance lipophilicity and can participate in hydrogen bonding or halogen bonding interactions, depending on the molecular environment. Meanwhile, the methoxyphenyl moiety introduces a hydroxyl group that can engage in hydrogen bonding, further modulating its pharmacological profile.

In recent years, there has been growing interest in pyridazine derivatives as potential therapeutic agents. Pyridazines are versatile heterocycles that exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-chloro-5-(2-methoxyphenyl)pyridazine may contribute to its unique pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling pathways that drive disease progression. The structural features of 3-chloro-5-(2-methoxyphenyl)pyridazine suggest that it may interact with kinase active sites or other relevant targets, potentially leading to therapeutic effects.

Recent studies have highlighted the importance of scaffold hopping—the process of modifying the core structure of a molecule to discover new bioactive compounds—in drug discovery. 3-chloro-5-(2-methoxyphenyl)pyridazine exemplifies this approach by combining elements from different chemical classes into a single scaffold. This strategy has led to the identification of several lead compounds with promising preclinical activity. The compound’s ability to engage multiple binding pockets or interact with various biological targets makes it an attractive candidate for further optimization.

The synthesis of 3-chloro-5-(2-methoxyphenyl)pyridazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency and selectivity. The development of robust synthetic methodologies is essential for scaling up production and conducting extensive biological evaluations.

Beyond its potential therapeutic applications, 3-chloro-5-(2-methoxyphenyl)pyridazine may also find utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) or organic photovoltaics. Additionally, derivatives of this compound could serve as intermediates in the synthesis of novel pesticides or herbicides due to their structural similarity to known bioactive molecules.

The investigation into 3-chloro-5-(2-methoxyphenyl)pyridazine is ongoing, with researchers exploring its pharmacokinetic properties, toxicity profiles, and potential side effects. In vitro and in vivo studies are crucial for assessing its safety and efficacy before moving into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research and translating laboratory findings into tangible therapeutic benefits.

In conclusion,3-chloro-5-(2-methoxyphenyl)pyridazine (CAS No. 749257-55-4) represents a fascinating compound with diverse potential applications in pharmaceuticals and beyond. Its unique structural features and reported biological activities make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.